Benzyl beta-l-arabinopyranoside

• IUPAC Name: 2-phenylmethoxyoxane-3,4,5-triol
• InChI: InChI=1S/C12H16O5/c13-9-7-17-12(11(15)10(9)14)16-6-8-4-2-1-3-5-8/h1-5,9-15H,6-7H2
• InChI Key: XUGMDBJXWCFLRQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(C(C(O1)OCC2=CC=CC=C2)O)O)O
• Molecular Formula: C12H16O5
• Molecular Weight: 240.25 g/mol
• CAS RN: 7473-38-3, 18403-12-8, 70797-93-2, 5329-50-0

Description

Benzyl beta-l-arabinopyranoside is an organic compound with the chemical formula C12H16O5. It is a white crystalline solid, soluble in water and alcoholic solvents. This compound can be used as an intermediate in the synthesis of biologically active compounds. It is widely used in medicine, food, cosmetics, and other fields.

Synthesis Analysis

The method of preparing this compound is generally by chemical synthesis. The specific method may be that benzyl alcohol is reacted with hydrocyanic acid, and then the obtained product is esterified with Pyran-B-L-Arabinoside, and finally, the target product is obtained.

Molecular Structure Analysis

The molecular formula of this compound is C12H16O5. The InChI code is 1S/C12H16O5/c13-9-7-17-12 (11 (15)10 (9)14)16-6-8-4-2-1-3-5-8/h1-5,9-15H,6-7H2/t9-,10-,11+,12-/m0/s1.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 240.25 g/mol. It is a white crystalline solid that is soluble in water and alcoholic solvents.

Scientific Research Applications

Chemical Synthesis and Structural Studies

Benzyl β-L-Arabinopyranoside has been extensively studied in the field of chemical synthesis and structural analysis. For instance, Lipták et al. (1982) conducted a comprehensive 13C-NMR study on benzyl β-L-Arabinopyranoside and its derivatives, exploring their structural properties and reactions with other compounds (Lipták, Szurmai, Nánási, & Neszmélyi, 1982). This research provides valuable insights into the molecular structure and behavior of this compound, crucial for its potential applications in various scientific domains.

Application in Carbohydrate Chemistry

The compound plays a significant role in carbohydrate chemistry, especially in the synthesis of complex sugars and oligosaccharides. Mukhopadhyay and Field (2004) reported the synthesis of L-arabinose-containing fragments related to oat root triterpenoid saponin Avenacin A-1, using benzyl β-D-glucopyranosyl and benzyl α-L-arabinopyranoside (Mukhopadhyay & Field, 2004). This demonstrates its utility in the preparation of complex natural products and potential pharmaceutical compounds.

Role in Synthetic Organic Chemistry

In synthetic organic chemistry, benzyl β-L-Arabinopyranoside is used as a starting material or intermediate for various synthetic routes. For example, Bang et al. (2008) investigated the role of the α-L-rhamnopyranosyl-(1→2)-α-L-arabinopyranoside group in the cytotoxicity of triterpenoid saponin α-hederin, highlighting the potential of benzyl β-L-Arabinopyranoside derivatives in developing anticancer drugs (Bang, Seo, Shin, Lee, Hoang, & Jung, 2008).

Application in Glycoscience

Benzyl β-L-Arabinopyranoside is also significant in glycoscience, where it is utilized in the synthesis of glycosides and related compounds. Kawahara et al. (2005) achieved the direct beta-glucosidation between benzyl alcohol and D-glucose, leading to the synthesis of various benzyl β-D-glucopyranoside congeners, underscoring its importance in the field of glycoscience (Kawahara, Fujii, Kato, Ida, & Akita, 2005).

Future Directions

Benzyl beta-l-arabinopyranoside is widely used in various fields such as medicine, food, and cosmetics. It can be used as a raw material for antiviral drugs, anticancer drugs, and drugs for treating diabetes. In the food sector, it can be used as a flavoring and sweetening agent. In the field of cosmetics, it can be used to prepare products such as skin care products, shampoos, and perfumes. Therefore, the future directions of this compound could involve further exploration of its uses in these fields.

Biochemical Analysis

Biochemical Properties

Benzyl beta-l-arabinopyranoside plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it can be used as a substrate for glycosidases, which are enzymes that hydrolyze glycosidic bonds . The interaction between this compound and these enzymes is crucial for the synthesis of complex carbohydrates and glycoconjugates .

Cellular Effects

This compound influences various cellular processes. It has been observed to affect cell signaling pathways, gene expression, and cellular metabolism . For example, in plant cells, arabinose-containing compounds, including this compound, are essential for the normal development of cell walls . This compound can also impact the synthesis of glycoproteins and other cell wall components .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with specific biomolecules. It can act as an inhibitor or activator of certain enzymes, influencing their activity and, consequently, the biochemical pathways they regulate . Additionally, this compound can affect gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. It has been noted that this compound is relatively stable under standard laboratory conditions . Long-term studies are necessary to fully understand its effects on cellular function over extended periods .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may have beneficial effects, such as enhancing the synthesis of glycoproteins and other essential biomolecules . At higher doses, it could potentially cause toxic or adverse effects, highlighting the importance of dosage optimization in experimental studies .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that are crucial for the metabolism of carbohydrates and other biomolecules . The compound can influence metabolic flux and alter the levels of various metabolites, thereby affecting overall cellular metabolism .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins . These interactions determine the compound’s localization and accumulation in different cellular compartments . Understanding these transport mechanisms is essential for elucidating the compound’s biological effects.

Subcellular Localization

This compound is localized in specific subcellular compartments, which can influence its activity and function . Targeting signals and post-translational modifications play a role in directing the compound to particular organelles . This subcellular localization is critical for its involvement in various biochemical and cellular processes.